molecular formula C7H8BrNO B3213737 2-Bromo-6-(methoxymethyl)pyridine CAS No. 112575-15-2

2-Bromo-6-(methoxymethyl)pyridine

Cat. No. B3213737
CAS RN: 112575-15-2
M. Wt: 202.05 g/mol
InChI Key: AVRFGDUMTXKMNR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Bromo-6-(methoxymethyl)pyridine is a chemical compound with the CAS Number: 112575-15-2 . It has a molecular weight of 202.05 . The compound is typically stored at temperatures between 2-8°C . It is a liquid at room temperature .


Molecular Structure Analysis

The InChI code for 2-Bromo-6-(methoxymethyl)pyridine is 1S/C7H8BrNO/c1-10-5-6-3-2-4-7(8)9-6/h2-4H,5H2,1H3 . This indicates that the compound has a pyridine ring with a bromine atom and a methoxymethyl group attached to it.


Physical And Chemical Properties Analysis

2-Bromo-6-(methoxymethyl)pyridine has a boiling point of 206°C . Its density is 1.53 g/mL at 25°C . The refractive index n20/D is 1.559 (lit.) .

Scientific Research Applications

  • Corrosion Inhibition :

    • The adsorption and inhibitory effect of a pyridine derivative on mild steel corrosion in hydrochloric acid medium was investigated. The compound demonstrated significant inhibition efficiency, reaching up to 92% at specific concentrations. This study highlights the potential of pyridine derivatives, like 2-Bromo-6-(methoxymethyl)pyridine, in corrosion inhibition applications (Saady et al., 2020).
  • Antimicrobial Activity :

    • A study on the synthesis of new cyanopyridine derivatives, which involved the use of a related pyridine compound, demonstrated notable antimicrobial activity against a range of aerobic and anaerobic bacteria. This suggests the potential of 2-Bromo-6-(methoxymethyl)pyridine in the development of antimicrobial agents (Bogdanowicz et al., 2013).
  • Functionalization in Organic Synthesis :

    • Selective bromination and subsequent functionalization of pyridine derivatives have been studied, indicating the versatility of these compounds in organic synthesis. This process could involve compounds like 2-Bromo-6-(methoxymethyl)pyridine, highlighting its potential use in synthesizing various organic compounds (Gray et al., 1994).
  • Spectroscopic and Optical Studies :

    • Spectroscopic characterization of a similar bromo-pyridine compound was performed using various techniques. Such studies provide insights into the physical and chemical properties of pyridine derivatives, which could be applicable to 2-Bromo-6-(methoxymethyl)pyridine (Vural & Kara, 2017).
  • Medicinal Chemistry and Drug Development :

    • Pyridine derivatives have been utilized in the synthesis of various compounds with antiviral activity. The structural characteristics of these compounds, including those similar to 2-Bromo-6-(methoxymethyl)pyridine, are crucial in determining their efficacy against viruses like HIV (Hocková et al., 2003).
  • Total Synthesis of Natural Alkaloids :

    • Pyridine derivatives were used in the total synthesis of natural alkaloids like variolin B and deoxyvariolin B. This underscores the significance of compounds like 2-Bromo-6-(methoxymethyl)pyridine in complex organic syntheses (Baeza et al., 2010).

Safety and Hazards

This compound is considered hazardous. It may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust, vapor, mist, or gas, avoiding contact with skin and eyes, and ensuring adequate ventilation .

Mechanism of Action

Target of Action

The primary target of 2-Bromo-6-(methoxymethyl)pyridine is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .

Mode of Action

2-Bromo-6-(methoxymethyl)pyridine interacts with its targets through a process known as transmetalation . In this process, formally nucleophilic organic groups are transferred from boron to palladium . This interaction results in the formation of new carbon-carbon bonds .

Biochemical Pathways

The compound affects the Suzuki–Miyaura cross-coupling pathway . The downstream effects of this pathway include the formation of carbon-carbon bonds, which are crucial for the synthesis of various organic compounds .

Pharmacokinetics

Its physical and chemical properties such as its boiling point (206 °c) and density (153 g/mL at 25 °C) suggest that it may have significant bioavailability .

Result of Action

The molecular and cellular effects of 2-Bromo-6-(methoxymethyl)pyridine’s action primarily involve the formation of new carbon-carbon bonds . This can lead to the synthesis of various organic compounds, contributing to diverse biochemical processes .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-Bromo-6-(methoxymethyl)pyridine. For instance, the Suzuki–Miyaura cross-coupling reaction is known for its mild and functional group tolerant reaction conditions . Therefore, the compound’s action may be influenced by factors such as temperature, pH, and the presence of other functional groups .

properties

IUPAC Name

2-bromo-6-(methoxymethyl)pyridine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H8BrNO/c1-10-5-6-3-2-4-7(8)9-6/h2-4H,5H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AVRFGDUMTXKMNR-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COCC1=NC(=CC=C1)Br
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H8BrNO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID701299940
Record name 2-Bromo-6-(methoxymethyl)pyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701299940
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

202.05 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Bromo-6-(methoxymethyl)pyridine

CAS RN

112575-15-2
Record name 2-Bromo-6-(methoxymethyl)pyridine
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=112575-15-2
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2-Bromo-6-(methoxymethyl)pyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701299940
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2-bromo-6-(methoxymethyl)pyridine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

Add dropwise a solution of (6-bromo-pyridin-2-yl)-methanol (9.6; g, 51; mmol) in anhydrous tetrahydrofuran (29; mL) to a stirring suspension of sodium hydride (60% dispersion in oil, 2.45; g, 61; mmol) in anhydrous tetrahydrofuran (96; mL) cooled to 0-5° C. under nitrogen. After gas evolution ceases, add dropwise methyl iodide (10.9; mL, 77; mmol) and warm to room temperature over 1; hour. Add iced water (100; mL), dilute with brine (100; mL) and ethyl acetate (200; mL). Separate the layers. Extract the organic layer once with brine (100; mL), dry over sodium sulfate and decant the liquid. Concentrate to a pale yellow oil (11.1; g) and distill using a Kügelrohr apparatus to give the title product as a colorless liquid (10.1; g, b.p.=140-150° C. at 2.4; mbar, 93%). MS (m/z): 202, 204; (M+1).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
brine
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Yield
93%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-Bromo-6-(methoxymethyl)pyridine
Reactant of Route 2
Reactant of Route 2
2-Bromo-6-(methoxymethyl)pyridine
Reactant of Route 3
Reactant of Route 3
2-Bromo-6-(methoxymethyl)pyridine
Reactant of Route 4
Reactant of Route 4
2-Bromo-6-(methoxymethyl)pyridine
Reactant of Route 5
Reactant of Route 5
2-Bromo-6-(methoxymethyl)pyridine
Reactant of Route 6
Reactant of Route 6
2-Bromo-6-(methoxymethyl)pyridine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.